Cas no 1022641-52-6 (6-bromo-N-methylpyridin-3-amine)

6-Bromo-N-methylpyridin-3-amine is a brominated pyridine derivative featuring a methylamino substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its bromine moiety offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the methylamino group enhances solubility and provides a handle for derivatization. The compound’s well-defined structure and stability under standard conditions make it a reliable building block for constructing complex heterocyclic frameworks. Its utility in medicinal chemistry is underscored by its role in developing biologically active molecules.

6-bromo-N-methylpyridin-3-amine structure

1022641-52-6 structure

Product Name:6-bromo-N-methylpyridin-3-amine

CAS No:1022641-52-6

MF:C₆H₇BrN₂

MW:187.037180185318

MDL:MFCD00234191

CID:2623312

PubChem ID:817178

Update Time:2025-06-07

6-bromo-N-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

- 6-bromo-N-methylpyridin-3-amine
- 6-bromo-pyridin-3-yl-methylamine
- XQB64152
- 3-Pyridinamine, 6-bromo-N-methyl-
- (6-Bromo-pyridin-3-yl)-methyl-amine
- MB01005
- (6-BROMOPYRIDIN-3-YL)-METHYLAMINE
- D86940
- 6-Bromo-N-methyl-3-pyridinamine
- DB-169931
- SCHEMBL1134876
- SY193264
- OAXOGPDQYIWCST-UHFFFAOYSA-N
- AS-61457
- AC-907/25004540
- 1022641-52-6
- AKOS005199246
- CS-0131554
- EN300-93283
- MFCD00234191
- 848-251-2
- MDL： MFCD00234191
- Inchi： 1S/C6H7BrN2/c1-8-5-2-3-6(7)9-4-5/h2-4,8H,1H3
- InChI Key： OAXOGPDQYIWCST-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C=N1)NC

Computed Properties

Exact Mass: 185.97926 g/mol
Monoisotopic Mass: 185.97926 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 87.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 24.9
Molecular Weight: 187.04

6-bromo-N-methylpyridin-3-amine Pricemore >>

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Chemenu	CM336553-5g	6-Bromo-N-methylpyridin-3-amine	1022641-52-6	95%+	5g	$295	2021-08-18
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TRC	B111565-50mg	6-Bromo-N-methylpyridin-3-amine	1022641-52-6		50mg	$ 70.00	2022-06-07
TRC	B111565-100mg	6-Bromo-N-methylpyridin-3-amine	1022641-52-6		100mg	$ 95.00	2022-06-07
TRC	B111565-500mg	6-Bromo-N-methylpyridin-3-amine	1022641-52-6		500mg	$ 365.00	2022-06-07